Cas no 921613-02-7 (4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1)

• Product Name: 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1
• CAS No: 921613-02-7
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 998134
• PubChem ID: 24229326
• Update Time: 2025-07-01

4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1 Chemical and Physical Properties

Names and Identifiers

• 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1
• tert-butyl 4-pyrazin-2-ylpiperidine-1-carboxylate
• 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• 921613-02-7
• DTXSID50640172
• tert-Butyl 4-(pyrazin-2-yl)piperidine-1-carboxylate
• FT-0757478
• DB-082319

• Inchi： 1S/C14H21N3O2/c1-14(2,3)19-13(18)17-8-4-11(5-9-17)12-10-15-6-7-16-12/h6-7,10-11H,4-5,8-9H2,1-3H3
• InChI Key： QAOOBSLGNQLFIP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=NC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 263.16300
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.32000
• LogP: 2.52900

Additional information on 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1

Recent Advances in the Study of 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1 (CAS: 921613-02-7)

The compound 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1 (CAS: 921613-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazine and piperidine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research has been the compound's role as a selective inhibitor of specific kinases and other signaling proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1 exhibits high affinity for certain kinase targets involved in inflammatory pathways, making it a potential candidate for the treatment of autoimmune diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical interactions with the ATP-binding site of the target kinase.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in central nervous system (CNS) disorders. A preclinical study conducted by researchers at a leading pharmaceutical institute reported that 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1 crosses the blood-brain barrier effectively and exhibits neuroprotective effects in models of neurodegenerative diseases. The study highlighted the compound's ability to modulate glutamate receptor activity, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease.

Another significant advancement is the development of novel synthetic routes for 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1. A recent publication in Organic Process Research & Development described an efficient, scalable synthesis that improves yield and reduces the use of hazardous reagents. This methodological innovation is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Despite these promising findings, challenges remain in the clinical translation of 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is focusing on structural derivatives of the compound to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 4-(2-Pyrazinyl)-1-piperidinecarboxylic acid 1,1 represents a versatile scaffold with broad therapeutic potential. The latest research underscores its applicability in diverse disease areas, from inflammation to neurodegeneration. As synthetic methodologies improve and mechanistic insights deepen, this compound is poised to play a significant role in the development of next-generation therapeutics.